Cas no 2733-26-8 ((dl-a-tocopheroloxy)trimethylsilane,tech-90)

• Product Name: (dl-a-tocopheroloxy)trimethylsilane,tech-90
• CAS No: 2733-26-8
• MF: C₃₂H₅₈O₂Si
• MW: 502.887231349945
• CID: 1431804
• Update Time: 2025-10-25

(dl-a-tocopheroloxy)trimethylsilane,tech-90 Chemical and Physical Properties

Names and Identifiers

• (dl-a-tocopheroloxy)trimethylsilane,tech-90
• O-DL-a-TOCOPHEROLYLTRIMETHYLSILANE, tech-90
• (Dl-A-Tocopheroloxy)Trimethylsilane
• O-DL-a-TOCOPHEROLYLTRIMETHYLSILANE
• 2H-1-Benzopyran, 3,4-dihydro-2,5,7,8-tetramethyl-6-[(trimethylsilyl)oxy]-2-(4,8,12-trimethyltridecyl)-

• Inchi： 1S/C32H58O2Si/c1-23(2)15-12-16-24(3)17-13-18-25(4)19-14-21-32(8)22-20-29-28(7)30(34-35(9,10)11)26(5)27(6)31(29)33-32/h23-25H,12-22H2,1-11H3
• InChI Key： MJWXSUWKOCZGBM-UHFFFAOYSA-N
• SMILES： C1(C)(CCCC(C)CCCC(C)CCCC(C)C)OC2=C(C)C(C)=C(O[Si](C)(C)C)C(C)=C2CC1

Computed Properties

• Exact Mass: 502.42100

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 548.1±50.0 °C(Predicted)
• Refractive Index: 1.495
• PSA: 18.46000
• LogP: 10.34830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds

Additional information on (dl-a-tocopheroloxy)trimethylsilane,tech-90

Comprehensive Analysis of (dl-α-Tocopheroloxy)trimethylsilane, Tech-90 (CAS No. 2733-26-8): Properties, Applications, and Industry Trends

(dl-α-Tocopheroloxy)trimethylsilane, with the CAS number 2733-26-8, is a specialized organosilicon derivative of vitamin E (α-tocopherol). This tech-90 grade compound has garnered significant attention in cosmetic, pharmaceutical, and material science industries due to its unique dual functionality as an antioxidant and silicon-based modifier. The molecular structure combines the radical-scavenging properties of tocopherol with the hydrophobicity and thermal stability of trimethylsilane, making it ideal for formulations requiring enhanced stability under oxidative stress.

Recent trends show growing demand for silicone-modified antioxidants in anti-aging skincare, where this compound acts as a UV-stabilizing agent while improving spreadability. Laboratory studies indicate its synergistic effects with sunscreens like zinc oxide, addressing frequent consumer queries about "how to boost SPF efficacy." The tech-90 purity ensures minimal impurities, critical for sensitive applications like medical device coatings – a hot topic in biomedical forums discussing "biocompatible surface treatments."

From a manufacturing perspective, the trimethylsilane moiety enables covalent bonding with inorganic substrates, answering industry searches for "surface modification techniques for glass/polymers." This property is leveraged in food packaging films, where it provides oxygen barrier enhancement – a key concern in sustainable packaging discussions. Analytical data shows 15-20% improvement in shelf-life extension when used at 0.5-1.2% loadings, making it relevant to "active packaging solutions" keyword clusters.

The compound's thermal stability up to 220°C positions it as a viable additive for high-temperature processing, addressing pain points in "plastic additive migration prevention." Chromatographic studies confirm >90% retention after injection molding cycles, a frequent specification in polymer engineering forums. Its non-yellowing characteristic also makes it preferable over traditional phenolic antioxidants in transparent applications, aligning with market shifts toward "optical clarity additives."

Environmental profiling reveals advantages in regulatory-sensitive markets: the hydrolytic degradation pathway yields non-persistent metabolites, responding to "green chemistry in silicones" search trends. This biodegradability profile has spurred research into agricultural film applications, particularly in EU-funded projects exploring "soil-biodegradable mulch films." The dl-α isomer blend demonstrates broader activity than single-isomer versions, a differentiation point in technical documentation for formulators comparing "mixed vs. pure isomer antioxidants."

Emerging applications include hybrid solar cell encapsulants, where its radical scavenging protects perovskite layers – a niche but fast-growing area in renewable energy material searches. Patent analysis shows a 300% increase in filings referencing CAS 2733-26-8 since 2020, particularly in flexible electronics and wearable sensor coatings. These developments correlate with rising Google Trends data for "stretchable conductive materials."

Quality control protocols emphasize HPLC-UV quantification of active content, with industry best practices recommending Karl Fischer titration for moisture control – technical details frequently requested in analytical method transfer documents. The tech-90 specification typically includes ≤2% residual silanol content, a critical parameter for adhesion performance in coating applications discussed in surface science publications.

Storage and handling guidelines reflect modern safety standards: amber glass containers with nitrogen blankets are recommended to maintain potency, addressing common logistical questions about "antioxidant stabilization during transport." The material's liquid state at room temperature facilitates dosing accuracy in automated production lines, a practical advantage highlighted in industrial automation case studies.

Market intelligence suggests expanding applications in 3D printing resins, where it improves both shelf-life and layer adhesion. This aligns with proliferating searches for "additives for photopolymer resins" across maker communities and professional forums. Technical whitepapers demonstrate 40% reduction in curing defects when incorporated at 0.3-0.8% in DLP formulations.

In conclusion, (dl-α-Tocopheroloxy)trimethylsilane (CAS 2733-26-8) represents a versatile intersection of silicon chemistry and natural antioxidant technology. Its tech-90 grade meets rigorous industrial requirements while enabling innovation across diverse sectors – from premium cosmetics to next-generation renewable energy materials. As research continues to uncover novel applications, this compound is poised to address evolving challenges in material stability and performance enhancement.